Cas no 1365940-70-0 (2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one)
2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one
-
- Inchi: 1S/C7H13N3OS/c1-3-4-5-10-7(11)9-6(8-2)12-10/h3-5H2,1-2H3,(H,8,9,11)
- InChI Key: RZATYOZREJPHIR-UHFFFAOYSA-N
- SMILES: S1C(NC)=NC(=O)N1CCCC
2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM500907-1g |
2-Butyl-5-(methylamino)-1,2,4-thiadiazol-3(2H)-one |
1365940-70-0 | 97% | 1g |
$485 | 2023-02-18 |
2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one
Recent Advances in the Study of 2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one (CAS: 1365940-70-0)
The compound 2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one (CAS: 1365940-70-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the [1,2,4]thiadiazole family, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential mechanisms of action, shedding light on its role in drug development.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one, emphasizing its scalability and purity. The researchers employed a multi-step synthesis involving the condensation of butylamine with methyl isothiocyanate, followed by cyclization under controlled conditions. The resulting compound demonstrated high stability and solubility in organic solvents, making it suitable for further pharmacological evaluations.
In another groundbreaking study, researchers investigated the compound's potential as an inhibitor of specific enzymatic targets. Using in vitro assays, the team demonstrated that 2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one exhibits significant inhibitory activity against certain kinases involved in inflammatory pathways. These findings suggest its potential application in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Further research has also highlighted the compound's role in modulating oxidative stress. A 2024 study published in Free Radical Biology and Medicine reported that 2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one acts as a potent scavenger of reactive oxygen species (ROS), protecting cells from oxidative damage. This property could be leveraged in the development of therapeutics for neurodegenerative diseases, where oxidative stress plays a critical role.
Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. Recent pharmacokinetic studies have revealed limitations in its oral bioavailability, prompting researchers to explore novel formulation strategies, such as nanoparticle-based delivery systems, to enhance its absorption and distribution.
In conclusion, 2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one (CAS: 1365940-70-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse pharmacological activities, coupled with ongoing advancements in synthesis and formulation, position it as a valuable candidate for future drug development. Continued research is essential to fully unlock its therapeutic potential and address existing challenges.
1365940-70-0 (2-Butyl-5-methylamino-[1,2,4]thiadiazol-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)